Cas no 2293347-88-1 (1-(5-Methoxy-2-methylphenyl)cyclohexanol)

• Product Name: 1-(5-Methoxy-2-methylphenyl)cyclohexanol
• CAS No: 2293347-88-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6794573
• PubChem ID: 171368136
• Update Time: 2025-06-09

1-(5-Methoxy-2-methylphenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methoxy-2-methylphenyl)cyclohexanol
• MFCD34771849
• 2293347-88-1

• Inchi： 1S/C14H20O2/c1-11-6-7-12(16-2)10-13(11)14(15)8-4-3-5-9-14/h6-7,10,15H,3-5,8-9H2,1-2H3
• InChI Key： LFBKMXARBUDCQM-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C=CC=2C)OC)CCCCC1

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(5-Methoxy-2-methylphenyl)cyclohexanol

1-(5-Methoxy-2-methylphenyl)cyclohexanol: A Comprehensive Overview

1-(5-Methoxy-2-methylphenyl)cyclohexanol (CAS No. 2293347-88-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development, fragrance industries, and advanced materials. The cyclohexanol moiety and the 5-methoxy-2-methylphenyl group contribute to its distinctive chemical behavior and biological activity.

The cyclohexanol core of this compound is a six-membered cyclic alcohol, which provides a rigid yet flexible framework for further functionalization. The 5-methoxy-2-methylphenyl substituent introduces electronic and steric effects that influence the compound's reactivity and solubility. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-Methoxy-2-methylphenyl)cyclohexanol through various routes. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the stereochemistry and regioselectivity of the product. This approach has been optimized in recent research to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 1-(5-Methoxy-2-methylphenyl)cyclohexanol has been extensively studied in preclinical models. Research published in 2023 demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways has positioned it as a lead compound in cancer therapy research.

In the fragrance industry, 1-(5-Methoxy-2-methylphenyl)cyclohexanol is valued for its pleasant odor profile and stability under various environmental conditions. Its use as a natural fragrance ingredient has been explored as an alternative to synthetic fragrances, aligning with the growing consumer demand for eco-friendly products.

The material science applications of this compound are equally promising. Its ability to form stable polymers under specific conditions makes it a candidate for high-performance materials used in electronics and aerospace industries. Recent breakthroughs in polymer chemistry have leveraged this property to develop lightweight yet durable materials with enhanced thermal stability.

In conclusion, 1-(5-Methoxy-2-methylphenyl)cyclohexanol (CAS No. 2293347-88-1) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a key player in future innovations across various industries.